4-ethoxy-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3,5-dimethylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[(4-hydroxyoxan-4-yl)methyl]-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H25NO5S/c1-4-22-15-12(2)9-14(10-13(15)3)23(19,20)17-11-16(18)5-7-21-8-6-16/h9-10,17-18H,4-8,11H2,1-3H3
• InChI Key: HIBSGGLGKDETBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NCC2(CCOCC2)O)C
• Molecular Formula: C16H25NO5S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1351641-94-5

Description

4-ethoxy-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H25NO5S and its molecular weight is 343.44. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Sulfonamide Derivatives

Synthesis and Structural Analysis

Research on sulfonamide derivatives often involves their synthesis and structural analysis. For example, studies have focused on the synthesis of novel compounds with potential bioactive properties, including antimicrobial and anticancer activities. The structural characterization is typically done using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to elucidate the compound's conformation, tautomerism, and bonding patterns (Cornago et al., 2009).

Bioactive Properties and Applications

Sulfonamide derivatives have been explored for their bioactive properties, including their use as photosensitizers in photodynamic therapy for cancer treatment. The photochemical and photophysical properties of these compounds, such as singlet oxygen quantum yield, are critical for their effectiveness in therapy (Pişkin, Canpolat, & Öztürk, 2020). Additionally, some sulfonamide derivatives exhibit antimicrobial and antifungal activities, which could be leveraged in developing new therapeutic agents (Sarvaiya, Gulati, & Patel, 2019).

Chemical Reactivity and Modification

The chemical reactivity of sulfonamide derivatives allows for further modification to enhance their properties or to create new compounds with desirable features. Studies have shown the synthesis of various derivatives through reactions with different chemical groups, leading to a broad range of potential applications in medicinal chemistry and material science (Agekyan & Mkryan, 2015).

Mechanism of Action

Target of Action

The primary target of the compound is the KRAS mutation associated with various types of cancer . KRAS is a gene that plays a crucial role in cell signaling and growth. Mutations in KRAS can lead to uncontrolled cell growth and cancer .

Mode of Action

The compound interacts with the KRAS mutation, specifically targeting cancers that exhibit resistance to EGFR-targeted therapeutic agents . EGFR, or Epidermal Growth Factor Receptor, is a protein that helps cells grow and divide. When EGFR is overexpressed or mutated, it can lead to the development of cancer .

Biochemical Pathways

The compound affects the EGFR signaling pathway, which is crucial for cell growth and survival . By targeting the KRAS mutation, the compound can potentially inhibit the proliferation of cancer cells that are resistant to EGFR-targeted therapies .

Result of Action

The compound’s action results in the potential prevention or treatment of cancers associated with a KRAS mutation and resistance to EGFR-targeted therapeutic agents . This could be particularly beneficial for patients with non-small cell lung cancer, colorectal cancer, and pancreatic cancer, among others .

Biochemical Analysis

Biochemical Properties

The compound 4-ethoxy-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3,5-dimethylbenzenesulfonamide has been identified as a potential dual inhibitor of phosphodiesterases and histone deacetylases . This suggests that it may interact with these enzymes, potentially influencing their activity and playing a role in various biochemical reactions .

Dosage Effects in Animal Models

There is currently no available information on the dosage effects of this compound in animal models .